Cas no 1823183-39-6 (2-(3-Chloro-5-(trifluoromethyl)pyridin-2-yl)-5-fluoro-4-hydrazinylpyrimidine)

• Product Name: 2-(3-Chloro-5-(trifluoromethyl)pyridin-2-yl)-5-fluoro-4-hydrazinylpyrimidine
• CAS No: 1823183-39-6
• MF: C₁₀H₆ClF₄N₅
• MW: 307.634753704071
• MDL: MFCD29042609
• CID: 4708591
• Update Time: 2025-10-15

2-(3-Chloro-5-(trifluoromethyl)pyridin-2-yl)-5-fluoro-4-hydrazinylpyrimidine Chemical and Physical Properties

Names and Identifiers

• 2-(3-chloro-5-(trifluoromethyl)pyridin-2-yl)-5-fluoro-4-hydrazinylpyrimidine
• 2-[3-chloro-5-(trifluoromethyl)pyridin-2-yl]-5-fluoro-4-hydrazinylpyrimidine
• 2-(3-Chloro-5-(trifluoromethyl)pyridin-2-yl)-5-fluoro-4-hydrazinylpyrimidine

• MDL： MFCD29042609
• Inchi： 1S/C10H6ClF4N5/c11-5-1-4(10(13,14)15)2-17-7(5)9-18-3-6(12)8(19-9)20-16/h1-3H,16H2,(H,18,19,20)
• InChI Key： HHEIFXVRWBBHQG-UHFFFAOYSA-N
• SMILES： ClC1=CC(C(F)(F)F)=CN=C1C1N=CC(=C(NN)N=1)F

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 20
• Rotatable Bond Count: 2
• Complexity: 331
• Topological Polar Surface Area: 76.7

Additional information on 2-(3-Chloro-5-(trifluoromethyl)pyridin-2-yl)-5-fluoro-4-hydrazinylpyrimidine

Introduction to 2-(3-Chloro-5-(trifluoromethyl)pyridin-2-yl)-5-fluoro-4-hydrazinylpyrimidine (CAS No. 1823183-39-6)

2-(3-Chloro-5-(trifluoromethyl)pyridin-2-yl)-5-fluoro-4-hydrazinylpyrimidine is a highly specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound, identified by its CAS number 1823183-39-6, belongs to a class of heterocyclic molecules that exhibit promising biological activities. The structural framework of this compound incorporates several key functional groups, including a chloro-substituted pyridine ring, a trifluoromethyl group, and a hydrazinyl moiety attached to a pyrimidine core. These structural features contribute to its unique chemical properties and make it a valuable scaffold for the development of novel therapeutic agents.

The significance of 2-(3-Chloro-5-(trifluoromethyl)pyridin-2-yl)-5-fluoro-4-hydrazinylpyrimidine lies in its potential applications in drug discovery and molecular pharmacology. The presence of electron-withdrawing groups such as the chloro and trifluoromethyl substituents enhances the electrophilicity of the pyridine ring, making it susceptible to nucleophilic attack by biological targets. This property is particularly useful in designing molecules that can interact with enzymes and receptors in a targeted manner.

Recent advancements in medicinal chemistry have highlighted the importance of fluorinated pyrimidines in the development of antiviral, anticancer, and anti-inflammatory drugs. The fluorine atom in 2-(3-Chloro-5-(trifluoromethyl)pyridin-2-yl)-5-fluoro-4-hydrazinylpyrimidine not only increases the metabolic stability of the molecule but also enhances its binding affinity to biological targets. This dual functionality makes it an attractive candidate for further exploration in drug design.

In particular, the hydrazinyl group attached to the pyrimidine ring introduces reactivity that can be exploited for covalent bond formation with biomolecules. This characteristic is particularly relevant in the development of protease inhibitors and kinase inhibitors, which are critical targets in modern drug discovery. The hydrazinyl group can undergo condensation reactions with carbonyl-containing substrates, leading to the formation of stable Schiff bases or hydrazones. These derivatives often exhibit enhanced biological activity compared to their parent compounds.

One of the most compelling aspects of 2-(3-Chloro-5-(trifluoromethyl)pyridin-2-yl)-5-fluoro-4-hydrazinylpyrimidine is its versatility as a building block for more complex drug candidates. Researchers have leveraged this compound to synthesize derivatives with tailored biological profiles by modifying one or more of its functional groups. For instance, replacing the chloro group with another substituent can alter the electronic properties of the pyridine ring, thereby influencing its interaction with biological targets.

The synthesis of 2-(3-Chloro-5-(trifluoromethyl)pyridin-2-yl)-5-fluoro-4-hydrazinylpyrimidine involves multi-step organic transformations that require precise control over reaction conditions. The introduction of fluorine and chlorine substituents often necessitates specialized synthetic methodologies to ensure high yield and purity. Advanced techniques such as palladium-catalyzed cross-coupling reactions have been employed to construct the pyrimidine core efficiently. Additionally, protecting group strategies are frequently used to prevent unwanted side reactions during synthesis.

The pharmacological evaluation of 2-(3-Chloro-5-(trifluoromethyl)pyridin-2-yl)-5-fluoro-4-hydrazinylpyrimidine has revealed several promising activities. In vitro studies have demonstrated its inhibitory effects on various enzymes and receptors relevant to human diseases. For example, derivatives of this compound have shown potential as inhibitors of tyrosine kinases, which are overexpressed in many cancer cell lines. The ability to modulate kinase activity is crucial for developing targeted therapies that minimize side effects associated with traditional chemotherapeutic agents.

Furthermore, preclinical studies have indicated that 2-(3-Chloro-5-(trifluoromethyl)pyridin-2-yl)-5-fluoro-4-hydrazinylpyrimidine exhibits good oral bioavailability and metabolic stability, making it suitable for further development into clinical candidates. These pharmacokinetic properties are essential for ensuring that the drug reaches therapeutic levels in vivo and remains stable during absorption, distribution, metabolism, and excretion (ADME) processes.

The integration of computational chemistry and high-throughput screening (HTS) has accelerated the discovery process for compounds like 2-(3-Chloro-5-(trifluoromethyl)pyridin-2-yl)-5-fluoro-4-hydrazinylpyrimidine. Molecular modeling techniques allow researchers to predict binding affinities and optimize lead structures before conducting expensive wet-lab experiments. HTS platforms enable rapid testing of large libraries of compounds against biological targets, facilitating the identification of hit compounds for further optimization.

The role of fluorinated pyrimidines in medicinal chemistry cannot be overstated. These compounds have been successfully incorporated into numerous FDA-approved drugs due to their ability to enhance drug-like properties such as solubility, bioavailability, and target affinity. The structural motifs present in 2-(3-Chloro-5-(trifluoromethyl)pyridin-2-ylyl)-5-fluoro-pyrimidinyhydrazine align well with these principles, making it a valuable asset in pharmaceutical research.

In conclusion, 1823183 CAS no 39 6 product name 23 chloro 53 trifluoromethyl pyridinyl 52 fluoro 42 hydrazinypyrimidine represents a significant advancement in the field of pharmaceutical chemistry. Its unique structural features and promising biological activities make it an attractive candidate for further exploration in drug discovery efforts aimed at treating various human diseases.